Cas no 602261-86-9 (1-EThoxy-4-(isocyanomethyl)benzene)

1-Ethoxy-4-(isocyanomethyl)benzene is a versatile aromatic compound featuring both ethoxy and isocyanomethyl functional groups. Its structure enables reactivity in various organic transformations, particularly in the synthesis of heterocycles and polymer intermediates. The isocyanomethyl group offers utility as a precursor for isocyanates or carbamates, while the ethoxy substituent enhances solubility in organic solvents, facilitating handling in synthetic applications. This compound is valued for its role in medicinal chemistry and materials science, where it serves as a building block for bioactive molecules or functional polymers. Careful handling is advised due to the potential reactivity of the isocyanate moiety.
1-EThoxy-4-(isocyanomethyl)benzene structure
602261-86-9 structure
Product Name:1-EThoxy-4-(isocyanomethyl)benzene
CAS No:602261-86-9
MF:C10H11NO
MW:161.200442552567
CID:5712223
PubChem ID:3309342
Update Time:2025-05-25

1-EThoxy-4-(isocyanomethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • AKOS005144150
    • 1-ethoxy-4-(isocyanomethyl)benzene
    • EN300-1844399
    • DTXSID601297353
    • 602261-86-9
    • BBL021953
    • STK894671
    • 1-EThoxy-4-(isocyanomethyl)benzene
    • Inchi: 1S/C10H11NO/c1-3-12-10-6-4-9(5-7-10)8-11-2/h4-7H,3,8H2,1H3
    • InChI Key: WNVXJORABNEPFW-UHFFFAOYSA-N
    • SMILES: O(CC)C1C=CC(C[N+]#[C-])=CC=1

Computed Properties

  • Exact Mass: 161.084063974g/mol
  • Monoisotopic Mass: 161.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 13.6Ų

1-EThoxy-4-(isocyanomethyl)benzene Customs Data

  • HS CODE:2929900090

1-EThoxy-4-(isocyanomethyl)benzene Pricemore >>

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1-EThoxy-4-(isocyanomethyl)benzene Related Literature

Additional information on 1-EThoxy-4-(isocyanomethyl)benzene

1-Ethoxy-4-(isocyanomethyl)benzene: A Comprehensive Overview

1-Ethoxy-4-(isocyanomethyl)benzene (CAS No. 602261-86-9) is an organic compound with a unique structure that combines an ethoxy group and an isocyanomethyl group attached to a benzene ring. This compound has garnered attention in various fields due to its versatile properties and potential applications. In this article, we will delve into the structural characteristics, synthesis methods, chemical properties, and recent advancements in its utilization.

The molecular structure of 1-Ethoxy-4-(isocyanomethyl)benzene is defined by the presence of a benzene ring with two substituents: an ethoxy group (-OCH₂CH₃) at the para position and an isocyanomethyl group (-CH₂N=C=O) at the meta position. This arrangement imparts distinct electronic and steric effects, making the compound suitable for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, such as polyurethanes and other polymers.

One of the key areas of research involving 1-Ethoxy-4-(isocyanomethyl)benzene is its application in polymer chemistry. The isocyanomethyl group serves as a reactive site for polyaddition reactions, enabling the formation of high-performance polymers. For instance, researchers have explored its use in creating thermoplastic polyurethanes with enhanced mechanical properties. These materials exhibit improved flexibility and durability, making them ideal for applications in automotive interiors, footwear, and industrial textiles.

Another significant development involves the use of 1-Ethoxy-4-(isocyanomethyl)benzene in drug delivery systems. The ethoxy group enhances the compound's solubility in organic solvents, facilitating its incorporation into lipid-based nanoparticles. These nanoparticles have shown promise in delivering anticancer drugs with higher efficiency and reduced side effects. Recent clinical trials have demonstrated the potential of this approach in targeted drug delivery, paving the way for future therapeutic applications.

The synthesis of 1-Ethoxy-4-(isocyanomethyl)benzene typically involves a multi-step process that includes nucleophilic aromatic substitution and subsequent functionalization. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial production. Innovations in catalytic systems have further enhanced the efficiency of these reactions, reducing energy consumption and environmental impact.

In terms of chemical stability, 1-Ethoxy-4-(isocyanomethyl)benzene exhibits moderate thermal stability under standard conditions. However, exposure to high temperatures or strong acids can lead to decomposition. Recent studies have investigated the compound's stability under various environmental conditions, providing valuable insights for its safe handling and storage.

From an environmental perspective, 1-Ethoxy-4-(isocyanomethyl)benzene has been evaluated for its biodegradability and toxicity profiles. Findings indicate that it undergoes slow biodegradation under aerobic conditions, raising concerns about its long-term environmental impact. Efforts are underway to develop more sustainable synthesis routes and recycling strategies to mitigate these issues.

In conclusion, 1-Ethoxy-4-(isocyanomethyl)benzene (CAS No. 602261-86-9) is a versatile compound with a wide range of applications across multiple industries. Its unique structure enables it to serve as a key intermediate in polymer synthesis, drug delivery systems, and other advanced materials. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.

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